Cas no 221030-80-4 (3-Fluoro-4-(methylthio)phenylboronic acid)

3-Fluoro-4-(methylthio)phenylboronic acid structure
221030-80-4 structure
Product Name:3-Fluoro-4-(methylthio)phenylboronic acid
CAS No:221030-80-4
MF:C7H8BFO2S
MW:186.011624336243
MDL:MFCD12913934
CID:850838
PubChem ID:21933994
Update Time:2025-09-21

3-Fluoro-4-(methylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Fluoro-4-(methylthio)phenyl)boronic acid
    • 3-Fluoro-4-(methylthio)phenylboronic acid
    • Boronic acid, [3-fluoro-4-(methylthio)phenyl]-
    • (3-fluoro-4-methylsulfanylphenyl)boronic acid
    • DB-348181
    • (3-Fluoro-4-(methylthio)phenyl)boronicacid
    • 221030-80-4
    • MFCD12913934
    • SCHEMBL3492114
    • BS-24972
    • 3-Fluoro-4-(methylthio)benzeneboronic acid
    • CNDNUZUKUGDDGL-UHFFFAOYSA-N
    • [3-FLUORO-4-(METHYLSULFANYL)PHENYL]BORONIC ACID
    • CS-0174464
    • DTXSID40620307
    • AKOS006335316
    • (3-Fluoro-4-methylsulfanyl-phenyl)boronic acid
    • D71636
    • MDL: MFCD12913934
    • Inchi: 1S/C7H8BFO2S/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,10-11H,1H3
    • InChI Key: CNDNUZUKUGDDGL-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(B(O)O)=CC=1F

Computed Properties

  • Exact Mass: 186.03200
  • Monoisotopic Mass: 186.0322090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • PSA: 65.76000
  • LogP: 0.22740

3-Fluoro-4-(methylthio)phenylboronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Fluoro-4-(methylthio)phenylboronic acid Pricemore >>

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